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Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857

This guide provides a detailed comparison of the electrical insulation properties of diallyl
hexahydrophthalate (DAHHP) resins against other common thermosetting resins, including
standard diallyl phthalate (DAP), epoxy, silicone, and unsaturated polyester (UP) resins. The
information presented is intended for researchers, scientists, and professionals in drug
development and other fields requiring high-performance insulating materials.

Diallyl phthalate-based resins are renowned for their excellent electrical insulating properties,
which are maintained even in high-heat and high-humidity environments.[1][2] These resins
exhibit high insulation resistance, low electrical losses, and superior dimensional stability.[1][2]
[3] Diallyl hexahydrophthalate (DAHHP) and diallyl iso-phthalate (DAIP) resins, in particular,
offer enhanced thermal resistance and durability, making them suitable for demanding
applications in the aerospace and military sectors.[4]

Comparative Performance Data

The following tables summarize the key electrical insulation properties of DAHHP/DAP resins
and their alternatives. Values can vary based on the specific formulation, fillers, and curing
conditions.

Table 1: Dielectric Strength and Volume Resistivity
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Resin Type Dielectric Strength (V/mil) Volume Resistivity (Q-cm)
Diallyl Phthalate (Glass-Filled) 350[5] > 1013

Epoxy ~500[6][7] 1012 - 109[8][9][10]

Silicone 300 - 500[11] > 1013 - 10%5[11][12][13]
Unsaturated Polyester (UP) Varies 2.85 x 10> (modified)[14]

Table 2: Dissipation Factor and Dielectric Constant

Dissipation Factor (tan 8)

Dielectric Constant (er) @

Resin Type @ 1 MHz 1 MHz

Diallyl Phthalate (Glass-Filled) 0.012[5] 3.8[5]

Epoxy < 0.05[6][7] < 6.0[6][7]
Silicone ~1073[12] 2.6 - 3.2[12][13]
Unsaturated Polyester (UP) < 0.02[15] ~3.0[15]

Table 3: Thermal and Environmental Resistance

Comparative

Arc Resistance

Resin Type

Tracking Index

Continuous Heat

(seconds) Resistance (°C)
(CTI) (Volts)
Diallyl Phthalate
] 130[5] > 500[4] 204 - 232[5]

(Glass-Filled)

Varies; formulations

) ) 155 - 180 (Class F/H)

Epoxy can achieve high > 300[8] 5]

resistance[16]
Silicone High Varies > 200[17]
Unsaturated Polyester ) ) )

Varies Varies Varies
(UP)
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Experimental Protocols

The data presented in this guide is typically derived from standardized test methods developed
by organizations such as ASTM International. These protocols ensure that data is reproducible
and comparable across different materials.

» Dielectric Strength (ASTM D149): This test method evaluates the maximum voltage a
material can withstand before electrical breakdown occurs.[18][19] A sample is placed
between two electrodes, and the voltage is increased at a controlled rate until the material
fails to insulate.[18][19] The result is often expressed in volts per unit of thickness (V/mil).

e Volume and Surface Resistivity (ASTM D257): This standard measures a material's
resistance to leakage current, either through its bulk (volume resistivity) or along its surface
(surface resistivity).[18][19] High resistivity values are indicative of a good insulator.[19] The
test involves applying a DC voltage to a sample and measuring the resulting current flow.

» Dielectric Constant and Dissipation Factor (ASTM D150): This method determines a
material's ability to store electrical energy (dielectric constant) and the energy it loses as heat
(dissipation factor) when subjected to an alternating electric field.[6][20] Lower dissipation
factors are desirable for high-frequency applications to minimize signal loss.[20]

o Arc Resistance (ASTM D495): This test assesses a material's ability to resist the formation of
a conductive path on its surface when exposed to a high-voltage, low-current arc. The time in
seconds until tracking occurs is recorded.

o Comparative Tracking Index (CTI) (ASTM D3638): The CTI test measures the resistance of
an insulating material to surface tracking when its surface is wet or contaminated.[18][19] It
guantifies the maximum voltage at which a material can resist the formation of a conductive
path between two electrodes.[19]

Visualizing Material Selection

The selection of an appropriate insulating resin depends on a variety of factors related to the
specific application. The following diagram illustrates a logical workflow for choosing a resin
based on key performance requirements.

Caption: Workflow for selecting an electrical insulating resin.
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Conclusion

Diallyl hexahydrophthalate (DAHHP) resins, as part of the broader diallyl phthalate family,
offer a superior combination of electrical insulation, thermal stability, and moisture resistance.
[3][4][21] While epoxy resins may provide higher dielectric strength for certain high-voltage
applications[22][23], and silicones offer exceptional performance in extreme temperatures and
moisture[17][24], DAHHP resins present a robust, all-around solution, particularly for high-
reliability components that must perform consistently under harsh environmental conditions.[4]
The choice of resin should always be guided by the specific electrical, thermal, and
environmental demands of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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